![molecular formula C9H13Cl3N4OS B6271267 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride CAS No. 2703782-05-0](/img/no-structure.png)
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride
Overview
Description
2-Carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride, also known as 2C-N-EtAcHCl, is a synthetic compound with a wide range of applications in scientific research. It is a type of carbamate, which is a class of compounds that are commonly used as insecticides, and is used in a variety of experiments in the fields of biochemistry and physiology.
Mechanism of Action
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride binds to the active site of enzymes, proteins, and other biological molecules, and inhibits their activity. This inhibition of activity can be used to study the effects of various compounds on the activity of enzymes, proteins, and other biological molecules.
Biochemical and Physiological Effects
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, proteins, and other biological molecules. It has also been shown to affect the growth and development of cells, to affect the activity of hormones, and to affect the activity of the immune system.
Advantages and Limitations for Lab Experiments
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it has a wide range of uses in scientific research. However, it also has several limitations. It is not very stable, and it has a relatively short shelf life. Additionally, it is not very soluble in water, and it can be difficult to dissolve in other solvents.
Future Directions
There are several potential future directions for research involving 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride. One potential direction is to investigate the effects of various compounds on the activity of enzymes, proteins, and other biological molecules. Additionally, research could be conducted to investigate the effects of various compounds on the growth and development of cells, on the activity of hormones, and on the activity of the immune system. Furthermore, research could be conducted to investigate the effects of various compounds on the structure and function of proteins. Finally, research could be conducted to investigate the effects of various compounds on the metabolism of drugs.
Synthesis Methods
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride is synthesized in two steps. The first step involves the reaction of 2,5-dichlorothiophen-3-yl ethyl acetate with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC.HCl) in the presence of N-methylmorpholine. This reaction results in the formation of 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride. The second step involves the reaction of 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride with hydrochloric acid, which results in the formation of the desired product.
Scientific Research Applications
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride is used in a variety of scientific research applications. It has been used to study the effects of various compounds on the activity of enzymes, to investigate the structure and function of proteins, and to examine the effects of drugs on the nervous system. It has also been used to study the effects of various compounds on the growth and development of cells, to investigate the effects of hormones on the body, and to study the effects of various compounds on the immune system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride involves the reaction of 2-amino-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide with cyanamide in the presence of hydrochloric acid to form 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide, which is then treated with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "2-amino-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide", "cyanamide", "hydrochloric acid" ], "Reaction": [ "2-amino-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide is reacted with cyanamide in the presence of hydrochloric acid at room temperature for 2 hours.", "The resulting product, 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide, is isolated by filtration and washed with water.", "2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide is then treated with hydrochloric acid to obtain the hydrochloride salt.", "The final product, 2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride, is isolated by filtration and washed with water." ] } | |
CAS RN |
2703782-05-0 |
Product Name |
2-carbamimidamido-N-[2-(2,5-dichlorothiophen-3-yl)ethyl]acetamide hydrochloride |
Molecular Formula |
C9H13Cl3N4OS |
Molecular Weight |
331.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
